Cas no 1858988-79-0 (1-(Methoxymethyl)-4,4-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-(Methoxymethyl)-4,4-dimethylcyclohexane-1-carboxylic acid
• CAS No: 1858988-79-0
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5696462
• PubChem ID: 130514587
• Update Time: 2025-10-24

1-(Methoxymethyl)-4,4-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1858988-79-0
• 1-(Methoxymethyl)-4,4-dimethylcyclohexane-1-carboxylic acid
• EN300-785392
• 1-(Methoxymethyl)-4,4-dimethylcyclohexane-1-carboxylicacid
• Cyclohexanecarboxylic acid, 1-(methoxymethyl)-4,4-dimethyl-

• Inchi： 1S/C11H20O3/c1-10(2)4-6-11(7-5-10,8-14-3)9(12)13/h4-8H2,1-3H3,(H,12,13)
• InChI Key： BLZLLBTUWBECCO-UHFFFAOYSA-N
• SMILES： O(C)CC1(C(=O)O)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.003±0.06 g/cm3(Predicted)
• Boiling Point: 282.9±13.0 °C(Predicted)
• pka: 4.72±0.48(Predicted)

Additional information on 1-(Methoxymethyl)-4,4-dimethylcyclohexane-1-carboxylic acid

1-(Methoxymethyl)-4,4-dimethylcyclohexane-1-carboxylic acid: A Comprehensive Overview

1-(Methoxymethyl)-4,4-dimethylcyclohexane-1-carboxylic acid (CAS No. 1858988-79-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of cyclohexanecarboxylic acids and features a methoxymethyl group and two methyl groups attached to the cyclohexane ring. Its complex structure offers a range of functional groups that can be exploited for diverse chemical transformations and biological activities.

The methoxymethyl group in 1-(Methoxymethyl)-4,4-dimethylcyclohexane-1-carboxylic acid serves as a versatile protecting group in organic synthesis, facilitating the selective modification of other functional groups within the molecule. This property makes it an attractive candidate for the synthesis of complex organic molecules and natural products. Recent studies have highlighted the importance of this protecting group in improving the efficiency and selectivity of chemical reactions, particularly in multi-step syntheses where the protection and deprotection of functional groups are critical.

The dimethylcyclohexane moiety in 1-(Methoxymethyl)-4,4-dimethylcyclohexane-1-carboxylic acid contributes to the compound's overall stability and solubility characteristics. The presence of two methyl groups on the cyclohexane ring enhances the steric hindrance around the carboxylic acid group, which can influence its reactivity and interactions with other molecules. This structural feature is particularly relevant in pharmaceutical applications where the stability and bioavailability of drug candidates are crucial factors for their success.

In the context of pharmaceutical research, 1-(Methoxymethyl)-4,4-dimethylcyclohexane-1-carboxylic acid has shown promise as a lead compound for the development of new therapeutic agents. Its carboxylic acid group can be readily modified to introduce various functional groups that enhance its pharmacological properties. For example, recent studies have explored the use of this compound as a scaffold for designing anti-inflammatory drugs and anti-cancer agents. The ability to fine-tune its structure through chemical modifications allows researchers to optimize its biological activity and reduce potential side effects.

Moreover, 1-(Methoxymethyl)-4,4-dimethylcyclohexane-1-carboxylic acid has been investigated for its potential use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced polymers and coatings with tailored properties. Research has shown that this compound can be polymerized to form materials with enhanced mechanical strength, thermal stability, and chemical resistance. These properties make it an attractive candidate for applications in industries such as automotive, electronics, and construction.

The synthesis of 1-(Methoxymethyl)-4,4-dimethylcyclohexane-1-carboxylic acid typically involves a multi-step process that includes the formation of the cyclohexane ring, introduction of the methyl groups, and attachment of the methoxymethyl protecting group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound on a large scale. These improvements have not only reduced production costs but also minimized environmental impact, making it more viable for industrial applications.

In conclusion, 1-(Methoxymethyl)-4,4-dimethylcyclohexane-1-carboxylic acid (CAS No. 1858988-79-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and versatile functional groups make it an invaluable tool in organic synthesis, pharmaceutical research, and materials science. As ongoing research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.